Cas no 2166722-41-2 (5-propyl-2,5-diazaspiro3.4octane)

• Product Name: 5-propyl-2,5-diazaspiro3.4octane
• CAS No: 2166722-41-2
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 6350518
• PubChem ID: 164856842
• Update Time: 2025-05-26

5-propyl-2,5-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 5-propyl-2,5-diazaspiro3.4octane
• 5-propyl-2,5-diazaspiro[3.4]octane
• 2166722-41-2
• EN300-1273841

• Inchi： 1S/C9H18N2/c1-2-5-11-6-3-4-9(11)7-10-8-9/h10H,2-8H2,1H3
• InChI Key： NPQKTVZKWBYKSM-UHFFFAOYSA-N
• SMILES： N1(CCC)CCCC21CNC2

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 5-propyl-2,5-diazaspiro3.4octane

Comprehensive Guide to 5-propyl-2,5-diazaspiro[3.4]octane (CAS No. 2166722-41-2): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 5-propyl-2,5-diazaspiro[3.4]octane (CAS No. 2166722-41-2) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its unique diazaspiro core, is gaining attention for its potential applications in drug discovery, agrochemicals, and material science. Researchers and industry professionals are increasingly searching for information on its synthesis methods, physicochemical properties, and biological activity, making it a trending topic in scientific discussions.

The molecular architecture of 5-propyl-2,5-diazaspiro[3.4]octane features a spiro[3.4]octane scaffold with nitrogen atoms at positions 2 and 5, along with a propyl substituent. This configuration contributes to its structural rigidity and hydrogen-bonding capacity, properties highly valued in medicinal chemistry. Recent studies suggest that such spirocyclic compounds may offer improved metabolic stability compared to their linear counterparts, addressing one of the key challenges in modern drug development.

From a synthetic chemistry perspective, the preparation of CAS 2166722-41-2 involves innovative strategies to construct the diazaspiro ring system. Current literature highlights methods utilizing cyclization reactions or ring-expansion techniques, with researchers continually optimizing yields and purity. The compound's growing importance is reflected in patent filings and academic publications, particularly in the context of central nervous system (CNS) drug candidates and enzyme inhibitors.

Market trends indicate rising demand for spirocyclic building blocks like 5-propyl-2,5-diazaspiro[3.4]octane, driven by the pharmaceutical industry's need for novel molecular scaffolds. Analytical data shows increasing searches for "spirocyclic compound suppliers" and "diazaspiro derivatives in drug design," underscoring its commercial relevance. Quality control parameters such as HPLC purity, residual solvent levels, and chiral purity (when applicable) are critical considerations for procurement specialists.

Environmental and regulatory aspects of 5-propyl-2,5-diazaspiro[3.4]octane production are also gaining attention. The compound's biodegradability profile and green chemistry metrics are becoming important evaluation criteria, aligning with global sustainability initiatives in chemical manufacturing. Researchers are investigating catalytic processes and atom-economical routes to synthesize this valuable intermediate.

Looking forward, the potential applications of CAS 2166722-41-2 extend beyond traditional pharmaceuticals. Emerging research explores its utility in catalysis, functional materials, and even crop protection agents. The scientific community continues to investigate structure-activity relationships (SAR) of diazaspiro derivatives, with computational chemistry playing an increasingly important role in predicting their behavior.

For researchers working with 5-propyl-2,5-diazaspiro[3.4]octane, proper handling and characterization are essential. Standard protocols include NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography for structural confirmation. Storage recommendations typically suggest anhydrous conditions at controlled temperatures to maintain stability.

The intellectual property landscape surrounding spiro[3.4]octane derivatives is becoming increasingly complex, with multiple patents covering synthetic methods and therapeutic applications. Companies investing in this space are focusing on structure diversification and property optimization to create value-added derivatives. This competitive environment has led to innovations in parallel synthesis and high-throughput screening techniques.

In conclusion, 5-propyl-2,5-diazaspiro[3.4]octane represents an important class of nitrogen-containing spirocycles with broad scientific and industrial potential. Its unique structural features continue to inspire novel research directions, while its commercial viability makes it a compound worth watching in coming years. As synthetic methodologies advance and biological understanding deepens, we anticipate even greater utilization of this versatile molecular framework across multiple disciplines.